Cas no 1507748-62-0 (2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol)

• Product Name: 2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol
• CAS No: 1507748-62-0
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 5700470
• PubChem ID: 83674477
• Update Time: 2025-05-20

2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1507748-62-0
• EN300-1637787
• 2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol

• Inchi： 1S/C10H9FO2/c11-8-1-2-10-7(5-8)6-9(13-10)3-4-12/h1-2,5-6,12H,3-4H2
• InChI Key： XFKADHQXSDTAGX-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C=C(CCO)O2

Computed Properties

• Exact Mass: 180.05865769g/mol
• Monoisotopic Mass: 180.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol

Introduction to 2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol (CAS No. 1507748-62-0)

2-(5-Fluoro-1-benzofuran-2-yl)ethan-1-ol, also known by its CAS number CAS No. 1507748-62, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are aromatic heterocyclic compounds with a wide range of applications in drug discovery and material science. The structure of this compound features a benzofuran ring substituted with a fluoro group at the 5-position and an ethanolic group at the 2-position, making it a unique derivative with potential biological activity.

The synthesis of 2-(5-fluoro-benzofuran) derivatives has been extensively studied due to their promising pharmacological properties. Recent research has highlighted the importance of fluorine substitution in enhancing the bioavailability and stability of such compounds. The presence of the hydroxyl group in the ethanolic chain further contributes to its solubility and interaction with biological systems, making it a valuable molecule for medicinal chemistry.

In terms of physical properties, 2-(5-fluoro-benzofuran) derivatives are typically characterized by their high melting points and moderate solubility in organic solvents. These properties make them suitable for various chemical reactions and formulations. The compound's stability under different conditions has also been a focus of recent studies, with findings suggesting that it maintains its integrity under mild to moderate thermal and chemical stress.

The biological activity of 2-(5-fluoro-benzofuran) derivatives has been explored in several contexts. For instance, recent studies have demonstrated potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel therapeutic agents. Additionally, preliminary investigations into its cytotoxicity against cancer cell lines have shown promising results, indicating its potential as an anticancer drug candidate.

From an environmental perspective, the biodegradability and ecological impact of 2-(5-fluoro-benzofuran) derivatives are areas of growing concern. Recent research has focused on assessing their persistence in aquatic environments and their potential toxicity to aquatic organisms. These studies are crucial for ensuring the safe use and disposal of such compounds in industrial and pharmaceutical settings.

In conclusion, 2-(5-fluoro-benzofuran) derivatives, including CAS No. 1507748-62, represent a class of compounds with diverse applications and significant potential in various scientific domains. Continued research into their synthesis, properties, and biological activities will undoubtedly yield further insights into their utility and contribute to advancements in both academia and industry.